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Introduction
Rauvotetraphylline C is a naturally occurring indole alkaloid isolated from the aerial parts of

Rauwolfia tetraphylla. As a member of the Rauvotetraphylline class of compounds, it

represents a subject of interest within the field of natural product chemistry and pharmacology.

This technical guide provides a concise summary of its core molecular properties and available

biological activity data.

Core Molecular Data
The fundamental molecular characteristics of Rauvotetraphylline C are summarized in the

table below. This data is essential for any experimental design and interpretation of results.

Property Value Source(s)

Molecular Formula C₂₈H₃₄N₂O₇ [1][2]

Molecular Weight 510.58 g/mol [1]

Biological Activity and Experimental Insights
To date, the publicly available research on the specific biological activities of

Rauvotetraphylline C is limited. However, a key study has evaluated its cytotoxic potential
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against a panel of human cancer cell lines.

In Vitro Cytotoxicity Assessment
Rauvotetraphylline C, along with its structural analogs Rauvotetraphyllines A, B, D, and E,

was screened for cytotoxic activity against five human cancer cell lines:

HL-60: Human promyelocytic leukemia cells

SMMC-7721: Human hepatocellular carcinoma cells

A-549: Human lung carcinoma cells

MCF-7: Human breast adenocarcinoma cells

SW-480: Human colon adenocarcinoma cells

The results of this screening indicated that Rauvotetraphylline C was inactive against all

tested cell lines, exhibiting an IC₅₀ value greater than 40 μM.[3]

The cytotoxicity was determined using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) assay. The general steps for this type of assay are outlined

below.
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Cell Preparation

Compound Treatment

MTT Assay

Data Analysis

Culture and maintain
human cancer cell lines

Seed cells into
96-well plates

Prepare serial dilutions
of Rauvotetraphylline C

Add compound dilutions
to wells

Incubate for a
specified period (e.g., 48-72h)

Add MTT reagent
to each well

Incubate to allow formazan
crystal formation

Add solubilizing agent
(e.g., DMSO)

Measure absorbance
on a plate reader

Process absorbance data

Calculate IC50 values

Click to download full resolution via product page

Logical flow from experimental observation to conclusion.
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Future Directions
The lack of significant cytotoxic activity does not preclude other potential biological effects for

Rauvotetraphylline C. The broader pharmacological profile of Rauwolfia alkaloids, which

includes anti-inflammatory and antimicrobial activities, suggests that further investigation into

these areas could be warranted. Future research should aim to:

Screen Rauvotetraphylline C against a broader range of biological targets.

Investigate its potential anti-inflammatory, antibacterial, and antifungal properties.

Elucidate any relevant signaling pathways through which it may exert a biological effect.

As a pure, isolated compound, Rauvotetraphylline C remains a valuable tool for further

pharmacological exploration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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